Cas no 1784073-53-5 (3-(2-methoxy-6-methylphenyl)propanoic acid)

• Product Name: 3-(2-methoxy-6-methylphenyl)propanoic acid
• CAS No: 1784073-53-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6289911
• PubChem ID: 84051478
• Update Time: 2025-10-12

3-(2-methoxy-6-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylphenyl)propanoic acid
• 1784073-53-5
• EN300-1850845

• Inchi： 1S/C11H14O3/c1-8-4-3-5-10(14-2)9(8)6-7-11(12)13/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key： CBAUBUKCULGQBY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CCC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-methoxy-6-methylphenyl)propanoic acid

Introduction to 3-(2-methoxy-6-methylphenyl)propanoic acid (CAS No. 1784073-53-5)

3-(2-methoxy-6-methylphenyl)propanoic acid, with the CAS number 1784073-53-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a substituted phenyl ring and a carboxylic acid functional group. The combination of these features endows the compound with a range of chemical and biological properties that make it a valuable candidate for further research and development.

The molecular formula of 3-(2-methoxy-6-methylphenyl)propanoic acid is C₁₁H₁₄O₃, and its molecular weight is approximately 194.22 g/mol. The compound's structure can be represented as:

C₆H₄(OCH₃)CH₃-C₃H₆-COOH

The synthesis of 3-(2-methoxy-6-methylphenyl)propanoic acid typically involves multi-step reactions, including the formation of the substituted phenyl ring and the introduction of the carboxylic acid group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for its large-scale application in various industries.

In the pharmaceutical industry, 3-(2-methoxy-6-methylphenyl)propanoic acid has shown promise as a potential lead compound for drug development. Studies have indicated that this compound exhibits anti-inflammatory and analgesic properties, making it a candidate for the treatment of chronic pain and inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(2-methoxy-6-methylphenyl)propanoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation.

Beyond its pharmaceutical applications, 3-(2-methoxy-6-methylphenyl)propanoic acid has also been explored for its potential use in agrochemicals. Research has shown that this compound can act as a plant growth regulator, enhancing crop yield and stress resistance. A study published in the Journal of Agricultural and Food Chemistry found that 3-(2-methoxy-6-methylphenyl)propanoic acid-based formulations improved root development and overall plant health under adverse environmental conditions.

In materials science, the unique chemical properties of 3-(2-methoxy-6-methylphenyl)propanoic acid have led to its use as a functional monomer in polymer synthesis. The presence of the carboxylic acid group allows for easy functionalization and cross-linking, making it suitable for creating polymers with tailored properties. These polymers have found applications in areas such as coatings, adhesives, and biodegradable materials.

The safety profile of 3-(2-methoxy-6-methylphenyl)propanoic acid is an important consideration for its widespread use. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at therapeutic doses and has low toxicity when used appropriately. However, as with any chemical substance, proper handling and storage practices are essential to ensure safety.

In conclusion, 3-(2-methoxy-6-methylphenyl)propanoic acid (CAS No. 1784073-53-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in various industries.